![molecular formula C16H24N2O2 B069527 1-Boc-3-phenylamino-piperidine CAS No. 183207-67-2](/img/structure/B69527.png)
1-Boc-3-phenylamino-piperidine
Overview
Description
1-Boc-3-phenylamino-piperidine is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Palladium-Catalyzed β-Selective C(sp3)-H Arylation of N-Boc-Piperidines :
- Study : This research describes a method for directly accessing 3-aryl-N-Boc-piperidines using palladium-catalyzed migrative Negishi coupling, achieving good selectivity and yields between 43% and 76%.
- Application : The study is significant for pharmaceutical research, where 3-arylpiperidines are crucial building blocks.
- Citation : Millet & Baudoin, 2015.
Lithiation-Substitution of N-Boc-2-phenylpyrrolidine and -piperidine :
- Study : This paper explores the synthesis of 2-substituted 2-phenylpyrrolidines and -piperidines, using lithiation-substitution of enantioenriched N-Boc-2-phenylpyrrolidine or -piperidine.
- Application : These compounds are significant in the pharmaceutical industry due to their relevance in creating quaternary stereocenters.
- Citation : Sheikh et al., 2012.
Palladium-Catalyzed C5(sp3)-H Arylation of 1-Boc-3-aminopiperidine :
- Study : This research demonstrates the Pd-catalyzed C5(sp3)-H arylation of 1-Boc-3-(picolinoylamino)piperidine, yielding arylated products in a regiospecific and stereospecific manner.
- Application : The study has implications for designing and modifying piperidine scaffolds, crucial in drug development.
- Citation : Van Steijvoort et al., 2016.
1-Boc-Piperidine-4-Carboxaldehyde and Binge-Eating Behaviour in Rats :
- Study : This research investigated the effects of 1-Boc-piperidine-4-carboxaldehyde on binge-eating behavior and anxiety in rats, showing a dose-dependent decrease in calorie intake and an anxiolytic effect.
- Application : The findings suggest potential therapeutic applications of piperidine derivatives in treating eating disorders and anxiety.
- Citation : Guzmán-Rodríguez et al., 2021.
Synthesis of Triazolyl‐Substituted 3‐Aminopiperidines :
- Study : This research focused on synthesizing new scaffolds for combinatorial chemistry using orthogonally N-protected 4-(1,2,3-triazol-4-yl)-substituted 3-aminopiperidines.
- Application : Such scaffolds are valuable in the development of novel pharmaceutical compounds.
- Citation : Schramm et al., 2010.
Mechanism of Action
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Moreover, three precursors of the most common synthesis routes used in illicit fentanyl manufacture, including 1-boc-4-AP, have now been placed under international control .
properties
IUPAC Name |
tert-butyl 3-anilinopiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-16(2,3)20-15(19)18-11-7-10-14(12-18)17-13-8-5-4-6-9-13/h4-6,8-9,14,17H,7,10-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJJKJXBLMQFLRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)NC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70457027 | |
Record name | 1-Boc-3-phenylamino-piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70457027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
183207-67-2 | |
Record name | 1-Boc-3-phenylamino-piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70457027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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